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Introduction
This technical guide provides a comprehensive overview of the molecular and functional

characteristics of Agrocybin, an antifungal peptide isolated from the edible mushroom

Agrocybe cylindracea. This document is intended for researchers, scientists, and professionals

in the field of drug development who are interested in the therapeutic potential of this novel

peptide. It is important to note that the name "Agrocybin" is also associated with a small

chemical compound (C8H5NO2); this guide, however, focuses exclusively on the peptide, as

indicated by the user's interest in its amino acid sequence and biological signaling.

Molecular Weight and Physicochemical Properties
Agrocybin is a peptide with a molecular mass of approximately 9 kDa, as determined by SDS-

PAGE and gel filtration.[1][2] This places it within the range of small, bioactive proteins with

potential for therapeutic applications. Further details on its physicochemical properties are

summarized in the table below.

Property Value Method of Determination

Molecular Weight 9 kDa SDS-PAGE, Gel Filtration

Source Organism Agrocybe cylindracea
Isolation from fresh fruiting

bodies
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Amino Acid Sequence
The full amino acid sequence of Agrocybin has not been definitively determined through direct

sequencing. However, N-terminal sequencing has revealed a high degree of homology with a

cysteine-rich protein from the closely related mushroom Cyclocybe chaxingu, known as Cc-

PRI3.[3] The N-terminal 15 residues of Agrocybin are homologous to the sequence starting

from Alanine-37 of the deduced Cc-PRI3 protein.[4]

Given this strong homology, the full amino acid sequence of Cc-PRI3 is presented here as a

putative sequence for Agrocybin, pending complete sequencing of the Agrocybin peptide

itself.

Table 2: Putative Amino Acid Sequence of Agrocybin (based on Cc-PRI3)

Sequence Format Sequence

One-Letter Code
ANDPQCLYGNVAAKF (N-terminal 15 residues

of Agrocybin)

Full Putative Sequence (Cc-PRI3)

LPPGPTSLEVEALEGRANDPQCLYGNFAGKF

CDNQGCRDGGGYCQYNAQTKRCSMVNMRG

NSAPVGCLSCTCIKA

Experimental Protocols
Isolation and Purification of Agrocybin
The isolation of Agrocybin from the fresh fruiting bodies of Agrocybe cylindracea involves a

multi-step chromatographic process designed to separate the peptide from other cellular

components.[5][6]

Experimental Workflow for Agrocybin Isolation

Fresh Fruiting Bodies of
Agrocybe cylindracea Homogenization in Buffer Centrifugation Supernatant Collection DEAE-Cellulose

Ion Exchange Chromatography
Affi-gel Blue Gel

Affinity Chromatography
Mono S

Ion Exchange Chromatography (FPLC)
Superdex 75

Gel Filtration (FPLC) Purified Agrocybin
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Caption: Workflow for the isolation and purification of Agrocybin.

Methodology:

Extraction: Fresh fruiting bodies of A. cylindracea are homogenized in a suitable buffer to

release the intracellular proteins.

Clarification: The homogenate is centrifuged to remove cellular debris, and the supernatant

containing the soluble proteins is collected.

Ion Exchange Chromatography (DEAE-Cellulose): The supernatant is passed through a

DEAE-cellulose column. Agrocybin, being unadsorbed, is collected in the flow-through.

Affinity Chromatography (Affi-gel Blue Gel): The unadsorbed fraction from the previous step

is then applied to an Affi-gel blue gel column, to which Agrocybin binds.

Ion Exchange Chromatography (Mono S): The eluted fraction is further purified using a Mono

S cation exchange column via Fast Protein Liquid Chromatography (FPLC).

Gel Filtration Chromatography (Superdex 75): The final purification step involves gel filtration

on a Superdex 75 column to isolate Agrocybin based on its molecular size.

Amino Acid Sequencing
The N-terminal amino acid sequence of the purified Agrocybin peptide is determined using

automated Edman degradation.[1]

Biological Activity and Signaling Pathways
Agrocybin has demonstrated a range of biological activities, including antifungal, anti-viral,

and immunomodulatory effects.[2][5]

Antifungal Activity: Agrocybin exhibits inhibitory activity against several fungal species.[5]

Anti-viral Activity: It has been shown to inhibit the activity of HIV-1 reverse transcriptase.[7]

Mitogenic Activity: Agrocybin exhibits mitogenic activity on murine splenocytes, suggesting

it can stimulate immune cell proliferation.[5]
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The precise signaling pathway mediating the mitogenic activity of Agrocybin has not been fully

elucidated. However, based on the known mechanisms of other fungal immunomodulatory

proteins, a putative signaling cascade can be proposed. These proteins often interact with Toll-

like receptors (TLRs) on the surface of immune cells, leading to the activation of downstream

signaling pathways such as the mitogen-activated protein kinase (MAPK) and PI3K/Akt

pathways.[8][9]

Putative Signaling Pathway for Agrocybin's Mitogenic Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. eujournal.org [eujournal.org]

3. researchgate.net [researchgate.net]

4. Cylindracin, a Cys‐rich protein expressed in the fruiting body of Cyclocybe cylindracea,
inhibits growth of filamentous fungi but not yeasts or bacteria - PMC [pmc.ncbi.nlm.nih.gov]

5. Agrocybin, an antifungal peptide from the edible mushroom Agrocybe cylindracea -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. agrocybin-an-antifungal-peptide-from-the-edible-mushroom-agrocybe-cylindracea - Ask
this paper | Bohrium [bohrium.com]

7. Genes Expressed During Fruiting Body Formation of Agrocybe cylindracea - PMC
[pmc.ncbi.nlm.nih.gov]

8. biorxiv.org [biorxiv.org]

9. Immunomodulatory activity of Ganoderma lucidum immunomodulatory protein via
PI3K/Akt and MAPK signaling pathways in RAW264.7 cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Agrocybin: A Technical Guide to its Molecular and
Functional Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1578648#agrocybin-molecular-weight-and-amino-
acid-sequence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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